Cas no 116344-18-4 (5-(1-Methylethyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-(1-Methylethyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 116344-18-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD07357362
• CID: 63216
• PubChem ID: 14003884
• Update Time: 2025-08-05

5-(1-Methylethyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-1-phenyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 5-(1-methylethyl)-1-phenyl-
• AC1Q1OBW
• ACMC-1BUH9
• AG-D-37729
• AGN-PC-00030W
• AP-501
• CTK0H3219
• SureCN5512443
• 1-phenyl-5-propan-2-ylpyrazole-4-carboxylic acid
• CS-0245800
• 5-Isopropyl-1-phenyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• EN300-31166
• Z319429390
• 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-phenyl-
• 1-Phenyl-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• SCHEMBL5512443
• AKOS009169268
• DTXSID60554074
• 116344-18-4
• J-003426
• AP-501/43363591
• A1-01118
• 5-Isopropyl-1-phenyl-1H-pyrazole-4-carboxylicacid
• G31970
• 5-Isopropyl-1-phenyl-1H-pyrazole-4-carboxylic?acid
• 5-(1-Methylethyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD07357362
• Inchi： 1S/C13H14N2O2/c1-9(2)12-11(13(16)17)8-14-15(12)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,16,17)
• InChI Key： MQUOHNQYSXJILW-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2C=CC=CC=2)C=1C(C)C)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 386.767°C at 760 mmHg
• Flash Point: 187.71°C
• Refractive Index: 1.596
• PSA: 55.12
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(1-Methylethyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)